Cas no 1361940-77-3 (Ethyl 4-tert-butyl-2-methylbenzoate)

Ethyl 4-tert-butyl-2-methylbenzoate structure
1361940-77-3 structure
Product Name:Ethyl 4-tert-butyl-2-methylbenzoate
CAS No:1361940-77-3
MF:C14H20O2
MW:220.307404518127
CID:2146659
Update Time:2023-08-04

Ethyl 4-tert-butyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-tert-butyl-2-methylbenzoate
    • FDBUMUWQKFKLKE-UHFFFAOYSA-N
    • Ethyl 4-tert-butyl-2-methylbenzoate
    • Inchi: 1S/C14H20O2/c1-6-16-13(15)12-8-7-11(9-10(12)2)14(3,4)5/h7-9H,6H2,1-5H3
    • InChI Key: FDBUMUWQKFKLKE-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1C)C(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Topological Polar Surface Area: 26.3
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